Cas no 101096-95-1 (Benzothiazole, 6-ethoxy-2-phenyl-)

• Product Name: Benzothiazole, 6-ethoxy-2-phenyl-
• CAS No: 101096-95-1
• MF: C₁₅H₁₃NOS
• MW: 255.334822416306
• CID: 1128279
• Update Time: 2024-07-27

Benzothiazole, 6-ethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 6-ethoxy-2-phenyl-

• Inchi： 1S/C15H13NOS/c1-2-17-12-8-9-13-14(10-12)18-15(16-13)11-6-4-3-5-7-11/h3-10H,2H2,1H3
• InChI Key： CBOLVOKGYICTJS-UHFFFAOYSA-N
• SMILES： S1C2=CC(OCC)=CC=C2N=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 255.07189

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 405.6±37.0 °C(Predicted)
• PSA: 22.12
• pka: 1.61±0.10(Predicted)